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Compound of Interest

Compound Name: 3,6-Dichloro-2-methylpyridine

Cat. No.: B048054 Get Quote

An In-depth Technical Guide on the Safety Data for 3,6-Dichloro-2-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a compilation of safety and technical data for 3,6-dichloro-2-
methylpyridine (CAS No. 123280-64-8) and is intended for use by qualified professionals. The

information has been aggregated from various chemical supplier safety data sheets and related

scientific literature. A complete, official Safety Data Sheet (SDS) for this specific compound is

not readily available; therefore, some information, particularly regarding emergency

procedures, is based on data for structurally similar chlorinated pyridines and should be

interpreted with caution. Always consult with your institution's safety officer and refer to the

most current safety information available.

Chemical Identification and Physical Properties
3,6-Dichloro-2-methylpyridine, also known as 3,6-Dichloropicoline or 2,5-Dichloro-6-

methylpyridine, is a chlorinated pyridine derivative.[1] It serves as a versatile building block in

the synthesis of agrochemicals and pharmaceutical intermediates.[1]
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Property Value Source

CAS Number 123280-64-8 [1]

Molecular Formula C₆H₅Cl₂N [1]

Molecular Weight 162.02 g/mol [1]

Appearance Colorless or pale yellow liquid [1]

Melting Point 43-50 °C [1]

Boiling Point (Predicted) 200.5 ± 35.0 °C

Density (Predicted) 1.319 ± 0.06 g/cm³

Purity ≥ 98% (HPLC) [1]

Hazard Identification and GHS Classification
Based on available data, 3,6-Dichloro-2-methylpyridine is classified as a hazardous

substance. The following tables summarize its GHS classification and associated hazard

statements.

GHS Hazard Classification

Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

Specific target organ toxicity — Single exposure

(Respiratory tract irritation)
Category 3

GHS Pictograms
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Exclamation Mark (GHS07): Indicates skin and eye irritation, harmful if swallowed or inhaled,

and may cause respiratory irritation.[2][3][4][5][6]

Signal Word:Warning

Hazard Statements

Code Statement

H302 Harmful if swallowed.

H332 Harmful if inhaled.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

Precautionary Measures and Safe Handling
Adherence to strict safety protocols is mandatory when handling 3,6-Dichloro-2-
methylpyridine. The following precautionary statements are recommended.

Precautionary Statements
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[7]

P264 Wash skin thoroughly after handling.[7]

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.[7]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[7]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[7]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[7]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[7]

P312
Call a POISON CENTER or doctor if you feel

unwell.[7]

P332+P313
If skin irritation occurs: Get medical

advice/attention.[7]

P337+P313
If eye irritation persists: Get medical

advice/attention.[7]

P362+P364
Take off contaminated clothing and wash it

before reuse.[7]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[7]

P405 Store locked up.[7]

P501
Dispose of contents/container to an approved

waste disposal plant.[7]
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Emergency Procedures
In the event of exposure or a spill, immediate action is crucial. The following procedures are

general guidelines and should be adapted to specific laboratory and institutional protocols.

First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Remove the individual to fresh air and keep

them at rest in a position comfortable for

breathing. If the person feels unwell, call a

POISON CENTER or doctor.[7]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical

advice.[7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[7]

Ingestion

Rinse mouth. Call a POISON CENTER or

doctor if you feel unwell. Do NOT induce

vomiting.[8]

Fire-Fighting Measures

For fires involving chlorinated pyridines, the following measures are recommended:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam.[8][9][10]

Specific Hazards: Combustion may produce toxic and irritating gases, including nitrogen

oxides, carbon monoxide, and hydrogen chloride.[9][10]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[9][10]

Accidental Release Measures

Personal Precautions: Evacuate personnel from the area. Wear appropriate personal

protective equipment (PPE), including respiratory protection, chemical-resistant gloves, and

safety goggles.[10][11]

Environmental Precautions: Prevent the material from entering drains or waterways.[10][11]

Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite) and

place it in a suitable, labeled container for disposal.[10][11]

Toxicological Information
Detailed toxicological studies for 3,6-Dichloro-2-methylpyridine are not readily available in

the public domain. The GHS classification of "Harmful if swallowed" and "Harmful if inhaled"

suggests moderate acute toxicity. The toxicological properties have not been fully investigated.

[12]

Experimental Protocols
No detailed experimental protocols for the generation of the safety data presented were found

in the reviewed literature. Safety data for commercial chemicals are typically generated

according to standardized guidelines, such as those from the Organisation for Economic Co-

operation and Development (OECD) for chemical testing.

Visualized Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 3,6-Dichloro-2-
methylpyridine in a research environment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.jubilantingrevia.com/uploads/files/65msds_0549AmGhs11Div.3sds3-Chloropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/59msds_0152BhGhs20Div.3sds2-Chloropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/59msds_0152BhGhs20Div.3sds2-Chloropyridine.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0411.pdf
https://www.jubilantingrevia.com/uploads/files/59msds_0152BhGhs20Div.3sds2-Chloropyridine.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0411.pdf
https://www.jubilantingrevia.com/uploads/files/59msds_0152BhGhs20Div.3sds2-Chloropyridine.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0411.pdf
https://www.benchchem.com/product/b048054?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA12241&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b048054?utm_src=pdf-body
https://www.benchchem.com/product/b048054?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Receive Chemical

1. Verify Integrity of Container
Log in Chemical Inventory

End: Dispose of Waste

2. Store in a Cool, Dry, Well-Ventilated Area
Store Locked Up (P405)

Away from Incompatible Materials

3. Pre-Use Safety Check
Review SDS & Procedures

Don PPE (Gloves, Goggles, Lab Coat)

4. Use in a Ventilated Hood
Avoid Inhalation (P261)

Avoid Contact with Skin/Eyes

Spill Response Exposure Event

5. Collect Waste
Segregate Halogenated Organic Waste

Normal Use

Contain and Clean Up Spill
(See Section 4)

Administer First Aid
(See Section 4)

Seek Medical Attention

Click to download full resolution via product page

Caption: Safe handling workflow for 3,6-Dichloro-2-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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